4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)butanamide
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Description
4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)butanamide is a useful research compound. Its molecular formula is C21H21ClN4O2S and its molecular weight is 428.94. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis for Antimicrobial Activity
A study by Raval et al. (2012) utilized microwave-assisted synthesis for the rapid production of phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives from butanamide precursors. This environmentally benign procedure not only increased the reaction rate but also yielded compounds with significant antibacterial and antifungal activities, suggesting potential for antimicrobial applications Raval, B. N. Naik, & K. R. Desai, 2012.
Antipsychotic Potential
Raviña et al. (2000) investigated butyrophenones with affinity for dopamine and serotonin receptors. The study synthesized aminomethylbenzo[b]furanones, which showed promising results as antipsychotic agents. These findings highlight the chemical scaffold's potential in developing treatments for psychiatric disorders Raviña et al., 2000.
Anticonvulsant and Muscle Relaxant Activities
Sharma et al. (2013) synthesized and evaluated the anticonvulsant and muscle relaxant activities of new pyridazin-3(2H)-one derivatives. Compounds exhibited promising activities in models of epilepsy and muscle relaxation, indicating therapeutic potential in neurologic disorders Sharma, Verma, U. Sharma, & Prajapati, 2013.
Anti-Inflammatory and Analgesic Evaluation
A study by Kumar and Singh (2020) synthesized thiazole/oxazole substituted benzothiazole derivatives and evaluated their anti-inflammatory and analgesic activities. The research found compounds with significant activity, suggesting potential for pain and inflammation management Kumar & Singh, 2020.
Properties
IUPAC Name |
4-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN4O2S/c22-15-9-7-14(8-10-15)16-11-12-20(28)26(25-16)13-3-6-19(27)24-21-23-17-4-1-2-5-18(17)29-21/h7-12H,1-6,13H2,(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMJNQDXDZKLBDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N=C(S2)NC(=O)CCCN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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